molecular formula C12H14N4OS B3079881 1-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)thiourea CAS No. 1077628-67-1

1-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)thiourea

Cat. No. B3079881
CAS RN: 1077628-67-1
M. Wt: 262.33 g/mol
InChI Key: DBBHFNSGUAJVTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)thiourea” is a chemical compound that contains an imidazole ring . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole .


Molecular Structure Analysis

The molecular structure of “this compound” includes an imidazole ring, which is a five-membered heterocyclic moiety . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

A study highlighted the importance of chemical inhibitors in understanding the metabolism of drugs by cytochrome P450 enzymes. Selective chemical inhibitors, including thiourea derivatives, play a crucial role in identifying the involvement of specific CYP isoforms in drug metabolism, which is vital for predicting potential drug-drug interactions (Khojasteh et al., 2011).

Radioprotective Effects on Plant Development

Thiourea compounds, including disubstituted thioureas, have been investigated for their radioprotective effects on pea development. These studies have demonstrated the potential of thiourea derivatives in reducing radiation-induced damage, leading to enhanced plant growth and mutation forms with desirable traits (Mehandjiev et al., 2002).

Coordination Chemistry and Biological Properties

Research on 1-(acyl/aroyl)-3-(substituted) thioureas has shown extensive applications in coordination chemistry due to their ligand properties, impacting intra- and intermolecular hydrogen-bonding interactions. These compounds have been identified for their potential in creating novel transition metal complexes with significant biological applications (Saeed et al., 2014).

PTP 1B Inhibitors for Diabetes Management

A review of 2,4-thiazolidinediones, a class of compounds including thiourea derivatives, has demonstrated their role as inhibitors of PTP 1B, a protein involved in insulin signaling pathways. These studies emphasize the therapeutic potential of these compounds in managing type 2 diabetes mellitus (Verma et al., 2019).

Medicinal and Chemosensing Applications

The versatility of thiourea derivatives has been recognized in medicinal chemistry for their biological activities and in analytical chemistry as chemosensors. These applications underscore the broad utility of thiourea compounds in detecting environmental and biological analytes (Khan et al., 2020).

Future Directions

The future directions for research on “1-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)thiourea” and similar compounds could include further exploration of their synthesis, chemical reactions, mechanisms of action, and potential applications. Given the broad range of biological activities exhibited by imidazole-containing compounds , these compounds may have potential for development into new drugs.

properties

IUPAC Name

[3-methoxy-4-(4-methylimidazol-1-yl)phenyl]thiourea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N4OS/c1-8-6-16(7-14-8)10-4-3-9(15-12(13)18)5-11(10)17-2/h3-7H,1-2H3,(H3,13,15,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DBBHFNSGUAJVTQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN(C=N1)C2=C(C=C(C=C2)NC(=S)N)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

262.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1077628-67-1
Record name [3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl]thiourea
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

Step D (4): Methanolic ammonia (1.0 M, 100 mL, 100 mmol) was added to a flask charged with 1-(4-isothiocyanato-2-methoxyphenyl)-4-methyl-1H-imidazole (500 mg, 2.04 mmol) in a ice-water bath. After the addition was complete, the resulting slurry was stirred for 10 min and then allowed to warm to rt. After 24 h, the reaction mixture was concentrated to dryness in vacuo. The resulting solid was dried under high vacuum to afford 1-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)thiourea (0.529 g, 100% yield) as a white solid. LC-MS (M+H)+ 263.3.
[Compound]
Name
( 4 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

To a solution of 3-methoxy-4-(4-methyl-imidazol-1-yl)-phenylamine (500 mg, 2.46 mmol) in THF (30 ml) at 0° C. was slowly added benzoyl isothiocyanate (0.366 ml, 2.583 mmol) and the reaction mixture was stirred at rt for 2 hours. The solvents were evaporated and the residue was dissolved in methanol (50 ml). A solution of potassium carbonate (1.02 g, 7.38 mmol) in water (23 ml) was added dropwise at rt, the reaction mixture was stirred for 3 h at rt. The methanol was evaporated, water (10 ml) was added and stirred at rt for 1 hour. The solids were filtered off, washed with diethyl ether and dried in vacuo. After trituration with diethyl ether the title compound was obtained as light yellow solid (490 mg, 76%). MS ISP (m/e): 263.1 (100) [(M+H)+].
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
0.366 mL
Type
reactant
Reaction Step Two
Quantity
1.02 g
Type
reactant
Reaction Step Three
Name
Quantity
23 mL
Type
solvent
Reaction Step Three
Name
Quantity
30 mL
Type
solvent
Reaction Step Four
Name
Yield
76%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)thiourea
Reactant of Route 2
Reactant of Route 2
1-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)thiourea
Reactant of Route 3
Reactant of Route 3
1-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)thiourea
Reactant of Route 4
Reactant of Route 4
1-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)thiourea
Reactant of Route 5
1-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)thiourea
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
1-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)thiourea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.